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Compound of Interest

Compound Name: MDEA-d11

Cat. No.: B15295926

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential safety and logistical information for the disposal of
MDEA-d11, a deuterated form of Methyldiethanolamine. While specific data for MDEA-d11 is
limited, the disposal procedures are based on the well-documented protocols for
Methyldiethanolamine (MDEA), as their chemical properties are substantially similar.

Chemical and Physical Properties

A thorough understanding of a substance's properties is the first step toward safe handling and
disposal. The following table summarizes key data for MDEA.
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Property Value

Physical State Liquid[1][2]

Color Colorless to Light yellow[1][3]

Odor Ammoniacal[2][3]

pH 11.5 (100g/l ag. sol.)[1]

Boiling Point 243 - 248 °C | 469.4 - 478.4 °F @ 760 mmHg[1]
Flash Point 137 °C /278.6 °F[1]

Specific Gravity 1.04 g/cm3[2]

Water Solubility Miscible[1]

Health Hazards and First Aid

MDEA is known to cause serious eye irritation[1][4][5]. In case of exposure, it is crucial to take
immediate action:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention.[1]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If symptoms
occur, seek medical attention.[1]

« Inhalation: Move to fresh air. If symptoms occur, seek medical attention.[1]
 Ingestion: Do NOT induce vomiting. Seek medical attention.[1]

Step-by-Step Disposal Protocol

The disposal of MDEA-d11 must be conducted in compliance with local, state, and federal
regulations. The following protocol provides a general guideline for its safe disposal.

o Personal Protective Equipment (PPE): Before handling the material, ensure you are wearing
appropriate PPE, including safety glasses with side-shields, chemical-resistant gloves (such
as nitrile rubber), and a lab coat.[1]
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» Waste Collection:
o Collect waste MDEA-d11 in a designated, properly labeled, and sealed container.
o The container should be made of a compatible material (avoid copper and its alloys).[3]
o Do not mix with other waste streams unless compatibility has been confirmed.

o Storage:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents, strong acids, isocyanates, and acid anhydrides.

[11[3]
o Keep the container tightly closed.
e Disposal:
o MDEA-d11 waste is considered hazardous waste and must be disposed of accordingly.

o Do not dispose of the waste into the sewer system or contaminate ponds, waterways, or
ditches.[6]

o Arrange for disposal through a licensed waste management company.[6] The waste
should be sent to an approved waste disposal plant.[1][6]

o Container Disposal:
o Empty containers may retain product residue and can be hazardous.[4]
o Do not reuse empty containers.[4]

o Dispose of empty containers in the same manner as the chemical waste, through a
licensed waste management company.

MDEA-d11 Disposal Decision Pathway

The following diagram illustrates the logical workflow for the proper disposal of MDEA-d11.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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